Cas no 61148-02-5 (Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-)
61148-02-5 structure
Product Name:Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-
CAS No:61148-02-5
MF:C13H8F3NO4
MW:299.202134132385
CID:490682
PubChem ID:14653475
Update Time:2025-04-19
Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-
- 2-nitro-5-[3-(trifluoromethyl)phenoxy]phenol
- CZLLKYAAXNYGSE-UHFFFAOYSA-N
- 61148-02-5
- DTXSID30562646
-
- Inchi: 1S/C13H8F3NO4/c14-13(15,16)8-2-1-3-9(6-8)21-10-4-5-11(17(19)20)12(18)7-10/h1-7,18H
- InChI Key: CZLLKYAAXNYGSE-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C=1)OC1C=CC(=C(C=1)O)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 299.04054
- Monoisotopic Mass: 299.04054222g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 72.6
Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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